Cas no 2172500-95-5 (1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172500-95-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6035427
• PubChem ID: 165721566
• Update Time: 2025-05-21

1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172500-95-5
• EN300-1594473

• Inchi： 1S/C10H15N3O2/c1-15-7-10-9(6-14)11-12-13(10)5-4-8-2-3-8/h6,8H,2-5,7H2,1H3
• InChI Key： UTICTDVGRRPBML-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C=O)N=NN1CCC1CC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57Ų

Additional information on 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(2-Cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No: 2172500-95-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their versatile reactivity and functional group compatibility. The molecule incorporates a cyclopropane ring, a methoxymethyl group, and an aldehyde functional group, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as scaffolds for drug design. The presence of the cyclopropane ring in this compound adds unique steric and electronic properties, enhancing its potential as a bioisostere in drug development. Additionally, the methoxymethyl group introduces hydrophilic characteristics, which can improve the compound's solubility and bioavailability.

The synthesis of 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that combines click chemistry principles with traditional organic synthesis techniques. Researchers have explored various methods to optimize the yield and purity of this compound, including the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions and subsequent functionalization steps.

In terms of applications, this compound has shown promise in the development of novel therapeutics targeting various diseases. For instance, recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug discovery programs. The aldehyde group in the molecule can be further modified to introduce bioactive moieties or to facilitate conjugation with other therapeutic agents.

Moreover, the triazole ring in this compound exhibits excellent stability under physiological conditions, making it an ideal candidate for drug delivery systems. Researchers have also investigated its ability to act as a ligand in metalloenzyme inhibition studies, further underscoring its versatility in biological systems.

The integration of cyclopropane, methoxymethyl, and triazole functionalities into a single molecule creates a unique chemical entity with diverse reactivity profiles. This makes it an attractive target for both academic research and industrial applications. Ongoing studies aim to explore its potential as a building block for more complex molecular architectures and as a component in advanced materials science.

In conclusion, 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No: 2172500-95-5) represents a cutting-edge advancement in organic chemistry. Its intricate structure and diverse functional groups position it as a key player in the development of innovative chemical tools and therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of science and medicine.